Cas no 126924-38-7 ((S)-Norfluoxetine)

• Product Name: (S)-Norfluoxetine
• CAS No: 126924-38-7
• MF: C₁₆H₁₆F₃NO
• MW: 295.299554824829
• MDL: MFCD00872148
• CID: 220326
• PubChem ID: 3058751
• Update Time: 2025-06-13

(S)-Norfluoxetine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, g-[4-(trifluoromethyl)phenoxy]-, (gS)-
• (S)-Norfluoxetine
• (S)-3-PHENYL-3-(4-TRIFLUOROMETHYL-PHENOXY)-PROPYLAMINE
• (3S)-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine
• Seproxetine [INN]
• UNII-25CO3X0R31
• CHEMBL465123
• BDBM50254790
• DTXSID001019529
• SEPROXETINE
• SCHEMBL272873
• Benzenepropanamine, .gamma.-[4-(trifluoromethyl)phenoxy]-, (.gamma.S)-
• Benzenepropanamine, gamma-[4-(trifluoromethyl)phenoxy]-, (gammaS)-
• SEPROXETINE [WHO-DD]
• DB06731
• NS00068106
• 25CO3X0R31
• 126924-38-7
• WIQRCHMSJFFONW-HNNXBMFYSA-N
• Norfluoxetine, (s)-
• DTXSID50891581
• C16H16F3NO
• AKOS027384574
• NFL_296.1257_14.5
• (S)-3-phenyl-3-(4-(trifluoromethyl)phenoxy)propan-1-amine
• BENZENEPROPANAMINE, .GAMMA.-(4-(TRIFLUOROMETHYL)PHENOXY)-, (.GAMMA.S)-
• J-005451
• (S)-3-(4-Trifluoromethylphenoxy)-3-phenylpropylamine
• Q63395592

• MDL： MFCD00872148
• Inchi： 1S/C16H16F3NO/c17-16(18,19)13-6-8-14(9-7-13)21-15(10-11-20)12-4-2-1-3-5-12/h1-9,15H,10-11,20H2/t15-/m0/s1
• InChI Key： WIQRCHMSJFFONW-HNNXBMFYSA-N
• SMILES： FC(C1C=CC(=CC=1)O[C@H](C1C=CC=CC=1)CCN)(F)F

Computed Properties

• Exact Mass: 295.11848
• Monoisotopic Mass: 295.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on (S)-Norfluoxetine

Comprehensive Overview of (S)-Norfluoxetine (CAS No. 126924-38-7): Mechanism, Applications, and Research Insights

(S)-Norfluoxetine, with the CAS number 126924-38-7, is a biologically active enantiomer of norfluoxetine, a major metabolite of the widely studied compound fluoxetine. As a selective serotonin reuptake inhibitor (SSRI) metabolite, it has garnered significant attention in neuroscience and pharmaceutical research. This article delves into its molecular properties, therapeutic potential, and current research trends, addressing common queries such as "What is (S)-Norfluoxetine used for?" and "How does (S)-Norfluoxetine differ from fluoxetine?".

The compound’s chiral structure plays a pivotal role in its pharmacological activity. Unlike its racemic counterpart, (S)-Norfluoxetine exhibits higher affinity for serotonin transporters (SERT), making it a subject of interest for precision medicine approaches in mood disorders. Recent studies highlight its potential in modulating neuroplasticity, a hot topic in depression treatment research. Researchers are also exploring its neuroprotective effects, particularly in neurodegenerative conditions like Alzheimer’s disease, aligning with growing public interest in brain health optimization.

From a synthetic chemistry perspective, CAS 126924-38-7 is often discussed in the context of enantioselective synthesis and metabolic pathway analysis. Analytical techniques such as chiral HPLC and mass spectrometry are critical for quantifying its presence in biological samples, addressing frequent search queries like "How to analyze (S)-Norfluoxetine purity?". Its stability under varying pH conditions also makes it a model compound for pharmacokinetic studies, particularly in drug-drug interaction scenarios.

The rise of personalized psychiatry has amplified interest in (S)-Norfluoxetine’s role in treatment-resistant depression. Clinicians increasingly investigate its therapeutic window and side effect profile, responding to patient concerns about SSRI tolerability. Meanwhile, computational chemists utilize molecular docking simulations to predict its binding modes with SERT, a methodology frequently searched in AI-driven drug discovery forums.

Environmental scientists have also examined 126924-38-7 through the lens of pharmaceutical pollution, a trending topic in eco-toxicology. Its persistence in wastewater and potential bioaccumulation raise questions about green chemistry alternatives, reflecting broader societal focus on sustainable drug development. These multidisciplinary applications demonstrate how (S)-Norfluoxetine bridges gaps between basic research and translational medicine.

In summary, (S)-Norfluoxetine (CAS 126924-38-7) represents a compelling case study in modern pharmacology. Its stereospecific activity, combined with emerging applications in neurological disorders and environmental science, ensures its relevance in both academic and industrial settings. As precision therapeutics gain momentum, this compound will likely remain at the forefront of psychopharmacology innovation.